Cas no 267875-54-7 (3-acetyl-4-fluorobenzonitrile)
3-acetyl-4-fluorobenzonitrile structure
Product Name:3-acetyl-4-fluorobenzonitrile
CAS No:267875-54-7
MF:C9H6FNO
MW:163.148445606232
CID:247876
PubChem ID:23000209
Update Time:2025-09-21
3-acetyl-4-fluorobenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile,3-acetyl-4-fluoro-
- Benzonitrile, 3-acetyl-4-fluoro- (9CI)
- 3-acetyl-4-fluorobenzonitrile
- CS-0450354
- 267875-54-7
- CL9505
- 5'-cyano-2'-fluoroacetophenone
- AS-46381
- SCHEMBL7213897
- MFCD17015615
- XYIXCXJIMRIJNE-UHFFFAOYSA-N
- AKOS023096335
- FT-0769835
- DB-339107
-
- MDL: MFCD17015615
- Inchi: 1S/C9H6FNO/c1-6(12)8-4-7(5-11)2-3-9(8)10/h2-4H,1H3
- InChI Key: XYIXCXJIMRIJNE-UHFFFAOYSA-N
- SMILES: FC1=CC=C(C#N)C=C1C(C)=O
Computed Properties
- Exact Mass: 163.04338
- Monoisotopic Mass: 163.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.9A^2
- XLogP3: 1.4
Experimental Properties
- PSA: 40.86
3-acetyl-4-fluorobenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC908041-1g |
3-Acetyl-4-fluorobenzonitrile |
267875-54-7 | 95% | 1g |
£120.00 | 2025-02-22 | |
| TRC | C998428-50mg |
5'-Cyano-2'-Fluoroacetophenone |
267875-54-7 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C998428-100mg |
5'-Cyano-2'-Fluoroacetophenone |
267875-54-7 | 100mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C998428-500mg |
5'-Cyano-2'-Fluoroacetophenone |
267875-54-7 | 500mg |
$ 185.00 | 2022-06-06 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTYC1567-1G |
3-acetyl-4-fluorobenzonitrile |
267875-54-7 | 95% | 1g |
¥ 620.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTYC1567-5G |
3-acetyl-4-fluorobenzonitrile |
267875-54-7 | 95% | 5g |
¥ 2,158.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTYC1567-250MG |
3-acetyl-4-fluorobenzonitrile |
267875-54-7 | 95% | 250MG |
¥ 231.00 | 2023-04-06 | |
| eNovation Chemicals LLC | Y1259257-1g |
Benzonitrile, 3-acetyl-4-fluoro- (9CI) |
267875-54-7 | 98% | 1g |
$110 | 2024-06-06 | |
| 1PlusChem | 1P00BG5T-1g |
Benzonitrile, 3-acetyl-4-fluoro- (9CI) |
267875-54-7 | 98% | 1g |
$60.00 | 2025-02-25 | |
| A2B Chem LLC | AF33361-1g |
3-Acetyl-4-fluorobenzonitrile |
267875-54-7 | 98% | 1g |
$60.00 | 2024-04-20 |
3-acetyl-4-fluorobenzonitrile Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
267875-54-7 (3-acetyl-4-fluorobenzonitrile) Related Products
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- 445-27-2(2'-Fluoroacetophenone)
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